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Compound of Interest

Compound Name: Silver carbonate

Cat. No.: B8813609

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview and detailed protocols for the use of silver
carbonate as a catalyst and key mediator in various cross-coupling reactions. Silver
carbonate (Ag2CO3) is a versatile reagent that can act as a catalyst, a stoichiometric oxidant,
and a base, facilitating the formation of carbon-carbon and carbon-heteroatom bonds. Its
applications are particularly notable in C-H activation, decarboxylative couplings, and the
synthesis of heterocyclic compounds.

Silver-Mediated Synthesis of Polysubstituted
Furans

Silver carbonate can mediate the oxidative C-H/C-H functionalization of terminal alkynes and
1,3-dicarbonyl compounds to afford highly substituted furans. This one-step process is efficient
for creating diverse furan structures.[1]

Quantitative Data: Silver-Mediated Furan Synthesis
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Experimental Protocol: Synthesis of 2-methyl-5-phenyl-
3-acetylfuran

To a sealed tube, add phenylacetylene (0.5 mmol, 1.0 equiv.), acetylacetone (0.75 mmol, 1.5
equiv.), and silver carbonate (0.5 mmol, 1.0 equiv.).

Add 2 mL of dioxane as the solvent.
Seal the tube and heat the reaction mixture to 100 °C for 12 hours.

After cooling to room temperature, filter the reaction mixture through a pad of celite and
wash with ethyl acetate.

Concentrate the filtrate under reduced pressure.

Purify the residue by column chromatography on silica gel (eluent: petroleum ether/ethyl
acetate) to afford the desired furan product.

Reaction Workflow
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Reaction Setup

Reaction Workup & Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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